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Compound of Interest

Compound Name: Hernandonine

CAS No.: 28314-78-5

Cat. No.: B1196130

Get Quote

An In-depth Overview of the Chemical Structure, Properties, and Biological Activities of a

Promising Oxoaporphine Alkaloid

Abstract
Hernandonine, a naturally occurring oxoaporphine alkaloid, has garnered significant interest

within the scientific community for its diverse and potent biological activities. Isolated from

various plant species, notably from the family Hernandiaceae, this compound has

demonstrated promising antiviral and anti-inflammatory properties. This technical guide

provides a comprehensive overview of hernandonine, detailing its chemical structure,

physicochemical and spectroscopic properties, and known biological activities. Furthermore, it

outlines detailed experimental protocols for its isolation and for the evaluation of its biological

effects, and visualizes key pathways and workflows to support further research and

development efforts.

Chemical Structure and Identification
Hernandonine is a pentacyclic alkaloid characterized by an oxoaporphine core structure. Its

systematic identification is established through a combination of nomenclature and chemical
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identifiers.

Identifier Value

IUPAC Name

4,6,19,21-tetraoxa-13-

azahexacyclo[10.10.1.0²,¹⁰.0³,⁷.0¹⁶,²³.0¹⁸,²²]tricos

a-1(23),2(10),3(7),8,12,14,16,18(22)-octaen-11-

one[1]

SMILES String
C1OC2=C(O1)C3=C(C=C2)C(=O)C4=NC=CC5

=CC6=C(C3=C54)OCO6[1]

InChI Key QHFWZNALDDSHFJ-UHFFFAOYSA-N[1]

Molecular Formula C₁₈H₉NO₅[1]

Molecular Weight 319.27 g/mol [1]

CAS Number 28314-78-5[1]

Physicochemical and Spectroscopic Properties
A thorough understanding of the physicochemical and spectroscopic properties of

hernandonine is essential for its handling, characterization, and application in research

settings.

Physicochemical Properties
While experimentally determined data for some physicochemical properties of hernandonine
are not extensively reported in publicly available literature, computational predictions provide

valuable estimates.

Property Value Source

Melting Point Not available -

Boiling Point Not available -

Solubility Not available -

XLogP3 3.2 PubChem (Computed)[1]
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Spectroscopic Data
Detailed experimental spectroscopic data for hernandonine is crucial for its unambiguous

identification and structural elucidation. Although a complete set of spectra is not readily

available in all public databases, the following represents a summary of expected and reported

spectroscopic characteristics for aporphine alkaloids.

Spectroscopy Expected/Reported Data

UV-Vis

Aporphine alkaloids typically exhibit

characteristic absorption maxima in the ranges

of 220-240 nm, 270-290 nm, and 300-320 nm.

Infrared (IR)

Expected characteristic bands include those for

C=O (ketone), C-O-C (ether), and aromatic C=C

stretching vibrations.

¹H NMR

The proton NMR spectrum is expected to show

signals corresponding to aromatic protons,

methylenedioxy protons, and other protons on

the aporphine core.

¹³C NMR

The carbon NMR spectrum will display signals

for the carbonyl carbon, aromatic carbons, and

carbons of the methylenedioxy groups.

Mass Spectrometry

The mass spectrum should show a molecular

ion peak corresponding to the molecular weight

of hernandonine, along with characteristic

fragmentation patterns for the oxoaporphine

skeleton.

Biological Activities and Mechanism of Action
Hernandonine has been the subject of several studies investigating its pharmacological

potential, revealing significant anti-inflammatory and antiviral activities.

Anti-inflammatory Activity
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Hernandonine has been shown to inhibit inflammatory responses in cellular models.

Specifically, it has demonstrated inhibitory effects on the following processes:

Superoxide Anion Production: Hernandonine inhibits the production of superoxide anions in

fMLP/CB-stimulated neutrophils.[2][3]

Elastase Release: It also suppresses the release of elastase from neutrophils stimulated with

fMLP/CB.[3]

Nitric Oxide (NO) Generation: The compound has been reported to inhibit the generation of

nitric oxide in lipopolysaccharide (LPS)-stimulated macrophages.

The anti-inflammatory effects of hernandonine suggest its potential as a therapeutic agent for

inflammatory conditions. The underlying mechanism may involve the modulation of key

inflammatory signaling pathways.

Inflammatory Stimuli Immune Cells

Hernandonine

Inflammatory Responses
LPS Macrophages

fMLP/CB Neutrophils

NO Production

activates

Superoxide Anion
Production

activates

Elastase Release

activates

Hernandonine

inhibits

inhibits

inhibits

Click to download full resolution via product page

Caption: Hernandonine's anti-inflammatory mechanisms.

Antiviral Activity
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Hernandonine has been identified as an inhibitor of viral replication. Its antiviral properties

have been primarily investigated against:

Human Immunodeficiency Virus (HIV-1): It has been shown to exhibit inhibitory activity

against HIV-1 integrase, a crucial enzyme for viral replication.[1]

Dengue Virus (DENV): Studies have revealed that hernandonine can inhibit DENV

infection. The proposed mechanism involves the disruption of cholesterol-rich lipid rafts on

the host cell membrane, which are essential for viral entry.[4] This interference with the early

stages of the viral life cycle highlights a potential host-targeted antiviral strategy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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